Cas no 561052-27-5 (3-ETHYL-4-METHYL-PYRROLIDIN-2-ONE)

• Product Name: 3-ETHYL-4-METHYL-PYRROLIDIN-2-ONE
• CAS No: 561052-27-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 944924
• PubChem ID: 46738081
• Update Time: 2025-04-19

3-ETHYL-4-METHYL-PYRROLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 3-ETHYL-4-METHYL-PYRROLIDIN-2-ONE
• 2-Pyrrolidinone, 3-ethyl-4-methyl-
• 3-Ethyl-4-methylpyrrolidin-2-one
• LogP
• DTXSID70674196
• AKOS006286497
• SCHEMBL2791256
• 561052-27-5

• Inchi： 1S/C7H13NO/c1-3-6-5(2)4-8-7(6)9/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： BQFBBOGYICCLDL-UHFFFAOYSA-N
• SMILES： O=C1C(CC)C(C)CN1

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones